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Compound of Interest

Compound Name: Fmoc-Phe(4-Cl)-OH

Cat. No.: B557889 Get Quote

For researchers and professionals in drug development, the safe handling and disposal of

chemical reagents like Fmoc-Phe(4-Cl)-OH are paramount for laboratory safety and

environmental compliance. This guide provides a detailed, step-by-step procedure for the

proper disposal of Fmoc-Phe(4-Cl)-OH, ensuring adherence to safety protocols.

Chemical and Safety Data
Properly identifying the compound and understanding its potential hazards is the first step in

safe disposal. Below is a summary of key data for Fmoc-Phe(4-Cl)-OH.
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Parameter Information

Synonyms Fmoc-4-chloro-L-phenylalanine

CAS Number 175453-08-4[1][2][3]

Molecular Formula C24H20ClNO4[1][2][4]

Molecular Weight 421.87 g/mol [1][5]

GHS Hazard Classification

The D-isomer is classified as a skin irritant

(Category 2), eye irritant (Category 2), and may

cause respiratory irritation (STOT SE 3).[5]

While not uniformly classified, it is prudent to

handle with caution.[6]

Storage Temperature 2-8°C[1][3]

Personal Protective Equipment (PPE)
Eyeshields, gloves, and a dust mask (type N95,

US) are recommended.[1][3][5]

Experimental Protocol: Disposal of Solid Fmoc-
Phe(4-Cl)-OH Waste
This protocol outlines the procedure for the disposal of unused, expired, or contaminated solid

Fmoc-Phe(4-Cl)-OH.

Objective: To safely collect, contain, and dispose of solid Fmoc-Phe(4-Cl)-OH waste in

accordance with standard laboratory safety practices.

Materials:

Appropriate Personal Protective Equipment (PPE): lab coat, chemical safety goggles,

chemical-resistant gloves (e.g., nitrile).

Designated, sealable hazardous waste container.

Waste label.

Tools for collecting solid waste (e.g., scoop, brush).

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.sigmaaldrich.com/GB/en/product/aldrich/47424
https://www.sigmaaldrich.com/KR/ko/substance/fmocphe4cloh42187175453084
https://www.sigmaaldrich.com/TW/zh/product/aldrich/47424
https://www.sigmaaldrich.com/GB/en/product/aldrich/47424
https://www.sigmaaldrich.com/KR/ko/substance/fmocphe4cloh42187175453084
https://www.peptide.com/product/fmoc-phe4-cl-oh-175453-08-4/
https://www.sigmaaldrich.com/GB/en/product/aldrich/47424
https://www.sigmaaldrich.com/TW/zh/product/aldrich/47420
https://www.sigmaaldrich.com/TW/zh/product/aldrich/47420
https://www.benchchem.com/pdf/Proper_Disposal_of_Fmoc_DL_Phe_OH_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.sigmaaldrich.com/GB/en/product/aldrich/47424
https://www.sigmaaldrich.com/TW/zh/product/aldrich/47424
https://www.sigmaaldrich.com/GB/en/product/aldrich/47424
https://www.sigmaaldrich.com/TW/zh/product/aldrich/47424
https://www.sigmaaldrich.com/TW/zh/product/aldrich/47420
https://www.benchchem.com/product/b557889?utm_src=pdf-body
https://www.benchchem.com/product/b557889?utm_src=pdf-body
https://www.benchchem.com/product/b557889?utm_src=pdf-body
https://www.benchchem.com/product/b557889?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b557889?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Preparation and Safety Precautions:

Ensure work is conducted in a well-ventilated area, preferably within a chemical fume

hood, to minimize the risk of dust inhalation.[6]

Don appropriate PPE, including a lab coat, safety goggles, and gloves.[5]

Containment of Spills:

In case of a small spill, carefully sweep up the solid material.[7]

Avoid actions that could generate dust.[7][8]

For larger spills, sweep or shovel the material into a suitable container for disposal.[7]

Waste Collection:

Place all solid waste, including contaminated materials, into a designated and compatible

hazardous waste container.

Ensure the container is kept closed when not in use.

Labeling:

Clearly label the waste container with its contents, for example: "Solid Waste: Fmoc-
Phe(4-Cl)-OH".

Include any other information required by your institution's waste disposal guidelines.

Disposal:

Dispose of the sealed and labeled container through your institution's designated solid

chemical waste stream.

It is crucial to prevent the chemical from entering drains or waterways.[7][8][9]

Contaminated packaging should be disposed of as unused product.[10]
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Logical Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Fmoc-Phe(4-Cl)-OH.
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Fmoc-Phe(4-Cl)-OH Disposal Workflow

Start: Identify Fmoc-Phe(4-Cl)-OH Waste

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Is the waste solid?

Carefully sweep or scoop solid waste

Yes

Consult Safety Data Sheet (SDS) and institutional guidelines

No/Liquid

Avoid generating dust

Place in a labeled, sealed, compatible waste container

Dispose via institutional hazardous chemical waste stream

End Do NOT dispose down the drain

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Fmoc-Phe(4-Cl)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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